molecular formula C16H13N3O2 B2457983 N-(2-Methyl-4-oxo-4H-quinazolin-3-yl)-benzamide CAS No. 6761-14-4

N-(2-Methyl-4-oxo-4H-quinazolin-3-yl)-benzamide

Cat. No.: B2457983
CAS No.: 6761-14-4
M. Wt: 279.299
InChI Key: JQCDMRJKMBYDBB-UHFFFAOYSA-N
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Description

“N-(2-Methyl-4-oxo-4H-quinazolin-3-yl)-benzamide” is a chemical compound that is part of the quinazolinone class of compounds . It is used in the synthesis of guanidine alkaloids, martinelline and martinellic acid by a protic acid catalyzed hetero Diels-Alder coupling reaction with N-Cbz 2-pyrroline . It is also used in organic synthesis and acts as a dye intermediate .


Synthesis Analysis

The synthesis of “this compound” involves several steps. One method involves the reaction of methyl 4-aminobenzoate with 2-acetylamino-benzoic acid to prepare 4-(2-methyl-4-oxo-4H-quinazolin-3-yl)-benzoic acid methyl ester . Another method involves the reaction of different substituted semicarbazides with 2-methyl benzoxazin-4-one .


Molecular Structure Analysis

The molecular formula of “this compound” is C11H10N2O3 . The molecular weight is 218.21 .


Chemical Reactions Analysis

“this compound” can undergo various chemical reactions. For instance, it can be used in the synthesis of guanidine alkaloids, martinelline and martinellic acid . It can also react with 2-acetylamino-benzoic acid to prepare 4-(2-methyl-4-oxo-4H-quinazolin-3-yl)-benzoic acid methyl ester .

Properties

IUPAC Name

N-(2-methyl-4-oxoquinazolin-3-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13N3O2/c1-11-17-14-10-6-5-9-13(14)16(21)19(11)18-15(20)12-7-3-2-4-8-12/h2-10H,1H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JQCDMRJKMBYDBB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2C(=O)N1NC(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301321458
Record name N-(2-methyl-4-oxoquinazolin-3-yl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301321458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

279.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

40.8 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49644047
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS No.

6761-14-4
Record name N-(2-methyl-4-oxoquinazolin-3-yl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301321458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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